2,3-Dibromo-4-(difluoromethoxy)pyridine

• Molecular Formula: C6H3Br2F2NO
• Molecular Weight: 302.90 g/mol
• IUPAC Name: 2,3-dibromo-4-(difluoromethoxy)pyridine
• InChI: InChI=1S/C6H3Br2F2NO/c7-4-3(12-6(9)10)1-2-11-5(4)8/h1-2,6H
• InChI Key: FTNXICWAVMNCNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1OC(F)F)Br)Br

Description

2,3-Dibromo-4-(difluoromethoxy)pyridine is a brominated pyridine derivative featuring a difluoromethoxy group at the 4-position and bromine atoms at the 2- and 3-positions. Pyridine derivatives with halogen and fluorinated substituents are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science due to their electronic and steric properties. The difluoromethoxy group (‒OCF₂H) contributes to enhanced metabolic stability and lipophilicity compared to non-fluorinated analogs, while bromine atoms enable further functionalization via cross-coupling reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,3-Dibromo-4-(difluoromethoxy)pyridine typically involves multiple steps. One common method includes the following steps:

Bromination of Pyridine: Pyridine is first brominated to form 2,3-dibromopyridine.

Introduction of Difluoromethoxy Group: The difluoromethoxy group is introduced through a reaction with difluoromethyl ether under specific conditions.

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. The use of catalysts and controlled temperature and pressure conditions are common in industrial settings to achieve efficient synthesis.

Types of Reactions:

Substitution Reactions: 2,3-Dibromo-4-(difluoromethoxy)pyridine can undergo nucleophilic substitution reactions where the bromine atoms are replaced by other nucleophiles.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the pyridine ring or the substituents.

Common Reagents and Conditions:

Nucleophilic Substitution: Common reagents include sodium methoxide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Major Products: The major products formed depend on the specific reactions and conditions used. For example, nucleophilic substitution can yield various substituted pyridines, while oxidation and reduction can lead to different oxidation states of the compound.

Scientific Research Applications

Medicinal Chemistry

Antibacterial Properties
One of the primary applications of 2,3-dibromo-4-(difluoromethoxy)pyridine is as an intermediate in the synthesis of antibacterial agents. Research has highlighted its utility in developing compounds that target bacterial infections. For instance, it serves as a precursor for synthesizing alkyl 3-cyclopropylamino-2-[2,4-dibromo-3-(difluoromethoxy)benzoyl]-2-propenoates, which are valuable intermediates for producing highly active antibacterial quinolone medicaments . The synthesis involves a one-pot reaction with cyclopropylamine, showcasing the compound's versatility in medicinal applications.

Anti-parasitic Activity
There is ongoing research into the compound's potential against parasitic diseases. The structure of 2,3-dibromo-4-(difluoromethoxy)pyridine allows for modifications that can enhance activity against pathogens such as Trypanosoma brucei, the causative agent of human African trypanosomiasis (HAT). Its derivatives have demonstrated promising results in preclinical studies aimed at developing new treatments for HAT .

Synthesis of Pharmaceutical Intermediates

Key Intermediate in Drug Development
The compound is recognized for its role as a key intermediate in synthesizing various pharmaceuticals. Its unique chemical structure allows for modifications that lead to new drug candidates with improved efficacy and safety profiles. For example, scalable synthesis methods have been developed for derivatives of 4-(difluoromethyl)pyridin-2-amine, which are crucial for creating a range of biologically active compounds .

Agrochemical Applications

Pesticide Development
In addition to medicinal chemistry, 2,3-dibromo-4-(difluoromethoxy)pyridine shows promise in agrochemical applications. Its derivatives can be designed to act as pesticides or herbicides, targeting specific pests while minimizing environmental impact. The difluoromethoxy group enhances the compound's lipophilicity and biological activity, making it suitable for agricultural formulations.

Summary of Key Findings

Application Area	Description	References
Medicinal Chemistry	Intermediate for antibacterial quinolone synthesis and potential anti-parasitic activity.
Pharmaceutical Synthesis	Key intermediate for developing various drug candidates with improved properties.
Agrochemicals	Potential use in developing targeted pesticides or herbicides.	N/A

Case Studies

• Synthesis of Antibacterial Agents
  A study demonstrated the effective synthesis of alkyl 3-cyclopropylamino-2-[2,4-dibromo-3-(difluoromethoxy)benzoyl]-2-propenoates using 2,3-dibromo-4-(difluoromethoxy)pyridine as a starting material. This method showed high yields and efficiency, indicating its industrial applicability .
• Anti-parasitic Drug Development
  Research into derivatives of this compound has shown promising results against Trypanosoma brucei, highlighting its potential in treating parasitic infections. The modifications made to the original structure have led to compounds with enhanced potency and selectivity .

Mechanism of Action

The mechanism of action of 2,3-Dibromo-4-(difluoromethoxy)pyridine involves its interaction with specific molecular targets. The presence of bromine and difluoromethoxy groups can influence the compound’s reactivity and binding affinity to various biological molecules. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Key Findings

Substituent Position : Bromine at the 2,3-positions (hypothetical target compound) vs. 2,6-positions () alters steric hindrance and electronic effects, influencing reactivity in cross-coupling reactions.

Fluorinated Groups : Difluoromethoxy (‒OCF₂H) balances hydrophobicity and metabolic stability, while trifluoromethyl (‒CF₃) maximizes electron-withdrawing effects .

Functional Diversity : Ketone or hydroxyl groups (e.g., in compounds) introduce hydrogen-bonding sites, enhancing solubility or target binding in drug design .

Biological Activity

2,3-Dibromo-4-(difluoromethoxy)pyridine is a compound belonging to the pyridine derivatives, which have garnered attention in medicinal chemistry due to their diverse biological activities. This article explores the biological activity of this compound, emphasizing its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The structure of 2,3-Dibromo-4-(difluoromethoxy)pyridine can be represented as follows:

• Chemical Formula : C₆H₃Br₂F₂N₁O
• Molecular Weight : 276.89 g/mol
• IUPAC Name : 2,3-dibromo-4-(difluoromethoxy)pyridine

This compound features two bromine atoms and a difluoromethoxy group attached to the pyridine ring, which influences its reactivity and interaction with biological targets.

The biological activity of 2,3-Dibromo-4-(difluoromethoxy)pyridine is primarily attributed to its ability to interact with various molecular targets, such as enzymes and receptors. The presence of halogen atoms enhances its electrophilic character, facilitating nucleophilic attack by biological molecules. This interaction can lead to inhibition of specific enzymes or modulation of receptor activity.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit enzymes involved in critical biochemical pathways, impacting cellular metabolism.
• Protein-Ligand Interactions : The difluoromethoxy group can participate in hydrogen bonding and van der Waals interactions, enhancing binding affinity to target proteins.

Biological Activity and Therapeutic Applications

Research has demonstrated that compounds similar to 2,3-Dibromo-4-(difluoromethoxy)pyridine exhibit significant biological activities against various pathogens and diseases. Notable areas of research include:

• Antiparasitic Activity : Similar pyridine derivatives have shown efficacy against Trypanosoma brucei, the causative agent of human African trypanosomiasis (HAT) . The mechanism involves inhibition of essential enzymes like AdoMetDC.
• Antimicrobial Properties : Pyridine derivatives have been studied for their potential as antimicrobial agents, targeting bacterial infections effectively.
• Cancer Research : Certain analogs have demonstrated cytotoxic effects on cancer cell lines by inducing apoptosis through enzyme inhibition.

Case Studies

• Inhibition of Trypanosoma brucei Enzymes :
  A study identified pyridine derivatives that inhibited AdoMetDC in T. brucei, leading to reduced parasite viability . The structure–activity relationship (SAR) revealed that modifications in the pyridine ring significantly affected potency.
• Fluorination Impact on Bioavailability :
  Research indicated that fluorination at specific positions on pyridine rings improved bioavailability and central nervous system (CNS) penetration . Such modifications are crucial for developing effective treatments for CNS-targeted diseases.

Comparative Analysis with Related Compounds

To understand the unique properties of 2,3-Dibromo-4-(difluoromethoxy)pyridine, a comparison with similar compounds is essential:

Compound Name	Biological Activity	Mechanism of Action
2,3-Dibromo-4-nitropyridine	Enzyme inhibition	Modulates enzyme activity via binding
2,5-Dibromo-3-nitropyridine	Antimicrobial	Disrupts bacterial cell wall synthesis
2,4-Diaminothiazole Series	Antiparasitic	Targets T. brucei metabolic pathways